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Compound of Interest

Compound Name: 3,5-Octadiene

Cat. No.: B14166476

For researchers, scientists, and professionals in drug development, the meticulous handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for the handling of 3,5-Octadiene, a conjugated diene. Due to the limited
availability of a specific Safety Data Sheet (SDS) for 3,5-Octadiene (CAS 25001-92-7), this
document extrapolates from the safety data of the closely related compound 3,5-Octadien-2-
one and general principles for handling flammable hydrocarbons. A thorough risk assessment
should be conducted before commencing any work with this chemical.

Essential Safety Information at a Glance

Immediate access to critical safety data is crucial for laboratory personnel. The following table
summarizes the known physical, chemical, and potential hazard information for 3,5-Octadiene
and its related compounds.
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Chemical Identity

3,5-Octadiene

CAS Number 25001-92-7 [1]
Molecular Formula CsHi4 [1]
Molecular Weight 110.20 g/mol [2]

Physical Properties

Appearance Colorless liquid [3114]
Boiling Point 130.8°C at 760 mmHg [1]
Flash Point 18.7°C [1]
Density 0.745 g/cm3 [1]

Hazards (Extrapolated)

Flammability

Highly flammable liquid and

vapor.

Skin Contact

May cause skin irritation and
may cause an allergic skin

reaction.

[5]16]

Eye Contact

May cause eye irritation.

Inhalation

May cause respiratory tract
irritation. Vapors may cause

dizziness or suffocation.

Ingestion

May be harmful if swallowed.

Exposure Controls

Engineering Controls

Handle in a well-ventilated
area, preferably in a chemical

fume hood.

[5]

Personal Protective Equipment

Safety goggles with side
shields, chemical-resistant

gloves (e.g., Nitrile rubber),

[5]
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flame-retardant lab coat, and

closed-toe shoes.

If ventilation is inadequate, use
Respiratory Protection a NIOSH-approved respirator [5]

with organic vapor cartridges.

Disposal Considerations

Dispose of contents/container
to an approved waste disposal
] plant in accordance with local,
Waste Disposal ) )
regional, and national
regulations. Do not allow to

enter drains.[5]

Procedural Guidance for Safe Handling and
Disposal

Adherence to standardized protocols is essential to mitigate risks associated with handling 3,5-
Octadiene. The following step-by-step procedures provide a framework for safe laboratory
operations.

Pre-Operational Safety Checklist:

o Risk Assessment: Before handling, conduct a thorough risk assessment specific to the
planned experiment, considering the quantities involved and the potential for exposure.

o Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification.

e PPE Inspection: Inspect all personal protective equipment (PPE) for integrity. Ensure gloves
are of the appropriate material and thickness.

o Emergency Equipment: Locate and verify the functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

» Spill Kit: Ensure a spill kit appropriate for flammable liquids is readily accessible.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/msds/3-5-octadien-2-one.pdf
https://www.chemicalbook.com/msds/3-5-octadien-2-one.pdf
https://www.benchchem.com/product/b14166476?utm_src=pdf-body
https://www.benchchem.com/product/b14166476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14166476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling Protocol:

Donning PPE: Wear a flame-retardant lab coat, safety goggles with side shields, and
chemical-resistant gloves. Nitrile gloves are a suitable starting point, but glove compatibility
should be verified.

Working in a Fume Hood: Conduct all manipulations of 3,5-Octadiene inside a certified
chemical fume hood to minimize inhalation exposure.

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure all metal containers and equipment are properly grounded and bonded during
transfer.

Dispensing: Use only non-sparking tools for opening and dispensing from containers.

Heating: Avoid heating 3,5-Octadiene over an open flame. Use a heating mantle, steam
bath, or oil bath with appropriate temperature control.

Storage: Store containers in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames. Keep containers tightly closed when not in use.

Disposal Plan:

Waste Collection: Collect all 3,5-Octadiene waste, including contaminated materials, in a
designated, properly labeled, and sealed container.

Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"
and the chemical name "3,5-Octadiene."”

Segregation: Do not mix 3,5-Octadiene waste with other incompatible waste streams.

Institutional Procedures: Follow your institution's specific procedures for the disposal of
hazardous chemical waste. Contact your Environmental Health and Safety (EHS)
department for guidance.

Empty Containers: Rinse empty containers with a suitable solvent (e.g., acetone) in a fume
hood. Collect the rinsate as hazardous waste. Puncture the empty, rinsed container to
prevent reuse before disposal.
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Safety and Handling Workflow

The following diagram illustrates the logical progression of safety and handling procedures for
3,5-Octadiene.
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Workflow for Safe Handling of 3,5-Octadiene

Preparation Phase

1. Conduct
Risk Assessment

Y

2. Inspect Personal
Protective Equipment

\4

3. Verify Fume
Hood Functionality

\4

4. Locate Emergency
Equipment & Spill Kit

Handling Phase
Y

5. Don Appropriate
PPE

Y

6. Work in Certified
Fume Hood

A4

7. Ground and Bond
Equipment

A4

8. Dispense with
Non-Sparking Tools

Post-Handling & Disposal

9. Store Properly

10. Collect Waste in
Labeled Container

A4

11. Follow Institutional
Disposal Procedures

Click to download full resolution via product page

Caption: A flowchart outlining the key safety and handling steps for 3,5-Octadiene.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14166476?utm_src=pdf-body-img
https://www.benchchem.com/product/b14166476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14166476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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